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Compound of Interest

Compound Name: 1,1,2-Trimethoxyethane

Cat. No.: B050907

Physical Properties of 1,1,2-Trimethoxyethane: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 1,1,2-
Trimethoxyethane (CAS No. 24332-20-5), a versatile organic compound utilized in various
chemical syntheses. This document outlines its boiling point and density, along with
generalized experimental protocols for their determination, to support laboratory research and
development activities.

Core Physical Properties

1,1,2-Trimethoxyethane, also known as methoxyacetaldehyde dimethyl acetal, is a colorless
liquid. Its physical characteristics are crucial for its handling, application in chemical reactions,
and purification processes.

Data Summary

The reported values for the boiling point and density of 1,1,2-Trimethoxyethane exhibit some
variation across different sources, which may be attributable to different measurement
conditions and sample purity. A summary of these properties is presented below.
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Physical Property Value Conditions

. . At standard atmospheric
Boiling Point 126 °C
pressure.[1][2]

At reduced pressure (56

56-59 °C
mmHg or 56 Torr).[3][4][5][6]
) Specific Gravity at 20/20 °C.[1]
Density 0.96 g/mL
[2]
0.932 g/mL At 25 °C.[3][4][7]

Experimental Protocols

While specific experimental procedures for determining the physical properties of 1,1,2-
Trimethoxyethane are not readily available in the public domain, standardized methods are
routinely employed for such characterizations. The following sections describe generalized
protocols based on established methodologies.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. Distillation is a common method for this determination.

Methodology:

o Apparatus Setup: A distillation apparatus is assembled, consisting of a distillation flask, a
condenser, a receiving flask, and a calibrated thermometer.

o Sample Preparation: A measured volume of 1,1,2-Trimethoxyethane is placed in the
distillation flask along with boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated. As the liquid boils, the vapor rises and enters the
condenser.

o Temperature Reading: The thermometer bulb is positioned in the vapor path, below the side
arm of the distillation flask, to accurately measure the temperature of the vapor in equilibrium
with the boiling liquid.
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o Data Recording: The temperature at which the liquid is actively boiling and a steady stream
of distillate is collected is recorded as the boiling point. For measurements at reduced
pressure, a vacuum pump is connected to the apparatus, and the pressure is monitored with
a manometer.

Logical Workflow for Boiling Point Determination

Assemble Distillation Apparatus

:

Add 1,1,2-Trimethoxyethane and Boiling Chips to Flask

:

Apply Gentle Heat

:

Observe for Boiling and Vapor Condensation

Record Stable Thermometer Reading

Click to download full resolution via product page

Caption: Generalized workflow for the experimental determination of boiling point.

Determination of Density

Density is the mass of a substance per unit volume. It is typically measured using a
pycnometer or a digital density meter.

Methodology using a Pycnometer:
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e Preparation: A clean, dry pycnometer of a known volume is weighed accurately.

o Sample Filling: The pycnometer is filled with 1,1,2-Trimethoxyethane, ensuring no air
bubbles are trapped. The temperature of the sample is recorded.

e Weighing: The filled pycnometer is weighed.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.

Methodology using a Digital Density Meter:
Modern digital density meters often utilize an oscillating U-tube.

o Calibration: The instrument is calibrated using a reference standard of known density, such
as dry air and distilled water.

o Sample Injection: A small sample of 1,1,2-Trimethoxyethane is injected into the measuring
cell.

o Measurement: The instrument measures the change in the oscillation frequency of the U-
tube caused by the sample and calculates the density. The temperature is precisely
controlled and recorded.

Logical Workflow for Density Determination (Pycnometer Method)
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Weigh Clean, Dry Pycnometer (m1)

:

Fill Pycnometer with 1,1,2-Trimethoxyethane

:

Weigh Filled Pycnometer (m2)

:

Calculate Mass of Liquid (m2 - m1)

Calculate Density (Mass / Pycnometer Volume)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 1,1,2-Trimethoxyethane (boiling
point, density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050907#physical-properties-of-1-1-2-
trimethoxyethane-boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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